Cas no 89858-82-2 (8-Oxabicyclo[3.2.1]oct-6-en-3-ol)

• Product Name: 8-Oxabicyclo[3.2.1]oct-6-en-3-ol
• CAS No: 89858-82-2
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• CID: 587018
• PubChem ID: 13182325
• Update Time: 2025-04-19

8-Oxabicyclo[3.2.1]oct-6-en-3-ol Chemical and Physical Properties

Names and Identifiers

• 8-Oxabicyclo[3.2.1]oct-6-en-3-ol
• 99327-43-2
• SCHEMBL15113507
• DTXSID90525318
• CS-0185361
• endo-8-oxabicyclo[3.2.1]oct-6-en-3-ol
• 89858-82-2

• Inchi： 1S/C7H10O2/c8-5-3-6-1-2-7(4-5)9-6/h1-2,5-8H,3-4H2
• InChI Key： ABVBRZBWLIIJPF-UHFFFAOYSA-N
• SMILES： O1C2C=CC1CC(C2)O

Computed Properties

• Exact Mass: 126.068079557g/mol
• Monoisotopic Mass: 126.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 29.5Ų